Cas no 1934940-61-0 (2,4-dichlorothiophene-3-carboxylic acid)

2,4-dichlorothiophene-3-carboxylic acid structure

1934940-61-0 structure

Product Name:2,4-dichlorothiophene-3-carboxylic acid

CAS No:1934940-61-0

MF:C₅H₂Cl₂O₂S

MW:197.039178371429

CID:4630286

PubChem ID:57173258

Update Time:2024-03-01

2,4-dichlorothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2,4-dichlorothiophene-3-carboxylic acid
- Inchi： 1S/C5H2Cl2O2S/c6-2-1-10-4(7)3(2)5(8)9/h1H,(H,8,9)
- InChI Key： XTOUOEZOPXVPSF-UHFFFAOYSA-N
- SMILES： C1(Cl)SC=C(Cl)C=1C(O)=O

Computed Properties

Exact Mass: 195.9152559g/mol
Monoisotopic Mass: 195.9152559g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 65.5Å²

2,4-dichlorothiophene-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM463124-1g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%+	1g	$1598	2023-02-02
Enamine	EN300-154030-0.05g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	0.05g	$312.0	2023-06-05
Enamine	EN300-154030-0.1g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	0.1g	$466.0	2023-06-05
Enamine	EN300-154030-0.25g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	0.25g	$666.0	2023-06-05
Enamine	EN300-154030-0.5g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	0.5g	$1046.0	2023-06-05
Enamine	EN300-154030-1.0g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	1g	$1343.0	2023-06-05
Enamine	EN300-154030-2.5g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	2.5g	$2631.0	2023-06-05
Enamine	EN300-154030-5.0g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	5g	$3894.0	2023-06-05
Enamine	EN300-154030-10.0g	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95%	10g	$5774.0	2023-06-05
Enamine	EN300-154030-50mg	2,4-dichlorothiophene-3-carboxylic acid	1934940-61-0	95.0%	50mg	$312.0	2023-09-26

2,4-dichlorothiophene-3-carboxylic acid Related Literature

1. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
2. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
5. An apparatus for determining small amounts of alchohol in sour milk and urine

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